Cas no 938458-82-3 (Spiro[2.5]octan-1-ylmethanamine)

• Product Name: Spiro[2.5]octan-1-ylmethanamine
• CAS No: 938458-82-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD09055187
• CID: 1085762
• PubChem ID: 45791006
• Update Time: 2025-07-21

Spiro[2.5]octan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octan-1-ylmethanamine
• spiro[2.5]octan-2-ylmethanamine
• (spiro[2.5]oct-1-ylmethyl)amine(SALTDATA: HCl)
• QC-9564
• SCHEMBL12453911
• (SPIRO[2.5]OCT-1-YLMETHYL)AMINE
• MFCD09055187
• BS-36319
• FT-0736132
• CS-0362632
• 938458-82-3
• AKOS012001241
• A1-01090
• DTXSID40672361
• 1-(Spiro[2.5]octan-1-yl)methanamine
• (SPIRO[2.5]OCT-1-YLMETHYL)AMINE 95%
• DA-00574
• 1-{SPIRO[2.5]OCTAN-1-YL}METHANAMINE

• MDL： MFCD09055187
• Inchi： 1S/C9H17N/c10-7-8-6-9(8)4-2-1-3-5-9/h8H,1-7,10H2
• InChI Key： FTLWLXATYUQMKU-UHFFFAOYSA-N
• SMILES： NCC1CC21CCCCC2

Computed Properties

• Exact Mass: 139.13600
• Monoisotopic Mass: 139.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.96
• Boiling Point: 190.4°C at 760 mmHg
• Flash Point: 63.8°C
• Refractive Index: 1.509
• PSA: 26.02000
• LogP: 2.61580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Spiro[2.5]octan-1-ylmethanamine

Introduction to Spiro[2.5]octan-1-ylmethanamine (CAS No. 938458-82-3)

Spiro[2.5]octan-1-ylmethanamine, a compound with the chemical identifier CAS No. 938458-82-3, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential applications in drug development. The spirocyclic core, consisting of two fused rings connected by a single carbon atom, imparts distinctive electronic and steric properties that make it a versatile scaffold for medicinal chemistry.

The compound Spiro[2.5]octan-1-ylmethanamine belongs to a class of spiroamines, which have been extensively studied for their pharmacological properties. Spiroamines are known for their ability to modulate various biological pathways, making them attractive candidates for the development of novel therapeutic agents. The presence of a secondary amine functionality in this molecule allows for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of spirocyclic compounds, including Spiro[2.5]octan-1-ylmethanamine. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the construction of complex spiro structures with high precision and yield. These developments have opened new avenues for the exploration of spiroamines in drug discovery.

The pharmacological profile of Spiro[2.5]octan-1-ylmethanamine has been the subject of several investigative studies. Research indicates that spirocyclic amines exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The rigid spirocore enhances binding affinity to biological targets, while the amine group provides a site for hydrogen bonding interactions. These characteristics make spiroamines promising candidates for the treatment of various diseases.

In particular, studies have highlighted the potential of spiroamines as modulators of G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction within cells. Many therapeutic agents target GPCRs to treat conditions such as hypertension, diabetes, and psychiatric disorders. The unique structural features of Spiro[2.5]octan-1-ylmethanamine suggest its ability to interact with GPCRs, potentially leading to the development of new drugs that address these conditions more effectively.

Another area of interest is the use of spiroamines as kinase inhibitors. Kinases are enzymes that regulate numerous cellular processes, and dysregulation of kinase activity is implicated in various diseases, including cancer. The rigid scaffold of Spiro[2.5]octan-1-ylmethanamine provides an ideal platform for designing kinase inhibitors with high selectivity and potency. Recent studies have demonstrated the efficacy of spirocyclic amine derivatives in inhibiting specific kinases, paving the way for new anticancer therapies.

The synthesis and application of Spiro[2.5]octan-1-ylmethanamine also contribute to the broader field of organometallic chemistry. Transition-metal-catalyzed reactions have been pivotal in constructing complex spirocyclic frameworks efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to form the spirocarbon bond in this molecule. These advances not only enhance synthetic methodologies but also expand the library of available spiroamines for further pharmacological exploration.

The potential applications of Spiro[2.5]octan-1-ylmethanamine extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Spirocyclic compounds exhibit unique physicochemical properties that make them suitable for use as intermediates in the synthesis of agrochemicals with enhanced efficacy and environmental safety. Additionally, their optical and electronic properties have been explored for applications in organic electronics and nanotechnology.

In conclusion, Spiro[2.5]octan-1-ylmethanamine (CAS No. 938458-82-3) is a compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and versatile synthetic accessibility make it a valuable scaffold for drug discovery and material science innovation. Continued research into this molecule is expected to yield novel therapeutic agents and advanced materials that address global challenges in health and technology.